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Compound of Interest

Compound Name: L(-)-Glucose

cat. No.: B1675105

L(-)-Glucose is generally not classified as a hazardous substance, which simplifies its disposal
compared to many other laboratory chemicals[1][2]. According to multiple safety data sheets, it
is not considered hazardous to health or the environment[3]. However, proper laboratory
practice dictates that even non-hazardous chemicals should be handled and disposed of with
care to maintain a safe working environment.

The following procedures provide guidance for the safe and appropriate disposal of L(-)-
Glucose in a laboratory setting.

Disposal of Solid L(-)-Glucose

Solid L(-)-Glucose, as a non-hazardous sugar, can typically be disposed of in the regular trash
that goes to a sanitary landfill[4]. However, to prevent accidental exposure or misidentification
by non-laboratory personnel, specific steps should be followed.

Operational Protocol:

o Packaging: Ensure the L(-)-Glucose is in a well-sealed, primary container. For disposal, this
container should be placed within a secondary, durable package, such as a cardboard box or
a double-layered trash bag, to prevent any spillage[5].

o Labeling: Keep the original label on the container to ensure clear identification of the
contents[5].

» Direct Disposal: Laboratory personnel must transport the securely packaged waste directly
to the facility's dumpster. Do not leave chemical containers in standard laboratory trash cans
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that are emptied by custodial staff[4][5].

o Quantity Limits: For disposing of quantities greater than five pounds (approximately 2.3 kg),
it is recommended to consult with your institution's Environmental Health and Safety (EHS)
department for evaluation and guidance[4][5].

Disposal of L(-)-Glucose Aqueous Solutions

Aqueous solutions of L(-)-Glucose are water-soluble and not considered environmentally
hazardous[3]. As such, they can typically be disposed of down the sanitary sewer.

Operational Protocol:

e Check Local Regulations: Before proceeding, confirm that your local regulations and
institutional policies permit the drain disposal of non-hazardous sugar solutions. Approval
from your EHS department may be required[4][6].

e Dilution: Flush the solution down the drain with a copious amount of cold water (a common
recommendation is a 20-fold excess of water). This helps to dilute the solution within the
wastewater system.

o Avoid Dumpster Disposal: Never dispose of liquid waste, including L(-)-Glucose solutions, in
dumpsters, as liquids are generally not permitted in municipal landfills[4].

Summary of Disposal Guidelines

The following table summarizes the recommended disposal procedures for L(-)-Glucose based
on its form and quantity.
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BENGHE

. Recommended .
Form Quantity . Key Precautions
Disposal Method
Securely package and ]
] ] Do not place in
place directly into a
_ , laboratory trash cans;
Solid <5 1bs (~2.3 kg) dumpster designated o
ensure container is
for non-hazardous
sealed and labeled[5].
waste[4][5].
Contact your
institution's i
) Do not dispose of
) Environmental Health N
Solid > 5 Ibs (~2.3 kg) large quantities

& Safety (EHS)
department for

guidance[5].

without prior approval.

Aqueous Solution

Small laboratory

quantities (e.g., <11L)

May be poured down
the sanitary sewer
with copious amounts
of water, pending
institutional

approval[4][6].

Flush with at least 20
times the volume of
water; confirm local
regulations allow this

disposal method.

Aqueous Solution

Large volumes (e.g., >
1L)

Consult with your
institution's EHS
department for
appropriate disposal

procedures.

Drain disposal of large
volumes may not be
appropriate and could
require a specific

waste stream.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L(-)-

Glucose.
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Caption: Decision workflow for the proper disposal of L(-)-Glucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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